5-(1-Ethoxyethoxy)-3-hydroxy-3-methylpentanenitrile

• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 5-(1-ethoxyethoxy)-3-hydroxy-3-methylpentanenitrile
• InChI: InChI=1S/C10H19NO3/c1-4-13-9(2)14-8-6-10(3,12)5-7-11/h9,12H,4-6,8H2,1-3H3
• InChI Key: DIIUBTOXMJBLRA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OCCC(C)(CC#N)O

Description

5-(1-Ethoxyethoxy)-3-hydroxy-3-methylpentanenitrile is an organic compound with a complex structure that includes an ether, a hydroxyl group, and a nitrile group

Preparation Methods

The synthesis of 5-(1-Ethoxyethoxy)-3-hydroxy-3-methylpentanenitrile can be achieved through several synthetic routes. One common method involves the protection of hydroxyl groups using acetal protection methods . This process typically involves the reaction of the starting material with an acetal-protecting agent under acidic conditions to form the desired compound. Industrial production methods may involve similar steps but on a larger scale, utilizing more efficient and cost-effective reagents and conditions.

Chemical Reactions Analysis

5-(1-Ethoxyethoxy)-3-hydroxy-3-methylpentanenitrile undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as an intermediate in the synthesis of more complex molecules. In biology and medicine, it may be used in the development of pharmaceuticals and other biologically active compounds. In industry, it can be used in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 5-(1-Ethoxyethoxy)-3-hydroxy-3-methylpentanenitrile involves its interaction with various molecular targets and pathways. The hydroxyl and nitrile groups in the compound can participate in hydrogen bonding and other interactions with biological molecules, affecting their function and activity . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

5-(1-Ethoxyethoxy)-3-hydroxy-3-methylpentanenitrile can be compared with other similar compounds such as ethers and nitriles. Similar compounds include 1-ethoxyethoxybenzene and 3-(1-ethoxyethoxy)-2-methylsulfanylpyridine